![molecular formula C18H23NO3 B2606268 3-Benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid ethyl ester CAS No. 815610-22-1](/img/structure/B2606268.png)
3-Benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid ethyl ester
Overview
Description
The compound “3-Benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid ethyl ester” is a complex organic molecule . The structural motif of an azabicyclo[3.3.1]nonane is common in many biologically significant indole-based natural products .
Synthesis Analysis
The synthesis of this compound involves Michael reactions of methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates with a number of α,β-unsaturated carbonyl compounds. This results in the formation of 6- and 6,8-substituted methyl (ethyl) 3-benzyl-9-oxo-3-azabicyclo nonane-1-carboxylates .Molecular Structure Analysis
The molecular structure of this compound is complex. It contains a benzyl group attached to the 3-position of an azabicyclo[3.3.1]nonane ring. The 9-position of the ring contains an oxo group, and the 1-position is substituted with a carboxylic acid ethyl ester .Scientific Research Applications
Synthesis of Biologically Active Compounds
The compound can be used in the synthesis of biologically active compounds . The bicyclo [3.3.1]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics .
Anticancer Chemotherapeutics
The compound can be used in the development of anticancer chemotherapeutics . Many derivatives of bicyclo [3.3.1]nonane are attractive to researchers for use in asymmetric catalysis or as potent anticancer entities .
Ion Receptors
The compound can be used in the development of ion receptors . The bicyclo [3.3.1]nonane moiety has successful applications as ion receptors .
Metallocycles
The compound can be used in the development of metallocycles . The bicyclo [3.3.1]nonane moiety has successful applications as metallocycles .
Molecular Tweezers
The compound can be used in the development of molecular tweezers . The bicyclo [3.3.1]nonane moiety has successful applications as molecular tweezers .
Aerobic Oxidation of Alcohols
The compound can be used for the aerobic oxidation of alcohols . It can act as a catalytic oxidant for copper-catalyzed greener oxidation of alcohols under aerobic conditions .
Future Directions
properties
IUPAC Name |
ethyl 3-benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3/c1-2-22-17(21)18-10-6-9-15(16(18)20)12-19(13-18)11-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMMHPFHYJXLMCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCCC(C1=O)CN(C2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid ethyl ester | |
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